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Abstract
Ieico-4F is a prominent non-fullerene acceptor (NFA) that has garnered significant attention

within the organic electronics community. Its unique chemical structure, characterized by an A-

D-A (Acceptor-Donor-Acceptor) configuration, imparts favorable optoelectronic properties,

making it a crucial component in high-performance organic solar cells (OSCs) and organic

photodetectors (OPDs). This guide provides a comprehensive overview of Ieico-4F, detailing

its mechanism of action within photovoltaic devices, summarizing key performance data, and

outlining standardized experimental protocols for its application and characterization. The

information presented herein is intended to serve as a valuable resource for researchers and

professionals engaged in the development of next-generation organic electronic devices.

Introduction to Ieico-4F
Ieico-4F, with the CAS number 2089044-02-8, is a small molecule NFA possessing a low band-

gap and exhibiting low energy loss in photovoltaic devices.[1] Its structure features an electron-

donating indaceno[1,2-b:5,6-b′]dithiophene (IDT) core flanked by two electron-withdrawing 2-

(5,6-difluoro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile (IC-2F) units, with thiophene
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spacers.[1] This molecular design leads to strong light absorption in the near-infrared (NIR)

region, with a maximum absorption around 860 nm, which is a significant red-shift compared to

other NFAs like ITIC.[1] This broad absorption profile makes Ieico-4F particularly effective in

harvesting a larger portion of the solar spectrum, thereby enhancing the efficiency of organic

solar cells.

Mechanism of Action in Organic Solar Cells
The primary role of Ieico-4F in an organic solar cell is to facilitate the conversion of light into

electrical current. This process can be broken down into several key steps, as illustrated in the

energy level diagram and charge generation pathway below. In a typical bulk heterojunction

(BHJ) solar cell, Ieico-4F is blended with an electron donor material, such as the polymer

PTB7-Th.

Light Absorption and Exciton Generation: When photons from sunlight strike the active layer

of the solar cell, they are absorbed by both the donor (e.g., PTB7-Th) and the acceptor

(Ieico-4F) materials. This absorption of energy excites an electron from the Highest

Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO),

creating a tightly bound electron-hole pair known as an exciton.

Exciton Diffusion: The newly formed excitons diffuse through the donor or acceptor domains

until they reach the interface between the two materials.

Charge Separation (Dissociation): At the donor-acceptor interface, the energy difference

between the LUMO levels of the donor and acceptor materials provides the driving force for

the exciton to dissociate. The electron is transferred from the donor's LUMO to the acceptor's

(Ieico-4F) LUMO, while the hole remains in the donor's HOMO. This charge separation is a

critical step in generating free charge carriers.

Charge Transport: Once separated, the free electrons travel through the interconnected

network of the Ieico-4F acceptor domains towards the electron-collecting electrode

(cathode). Simultaneously, the holes move through the donor polymer domains towards the

hole-collecting electrode (anode).

Charge Collection: The electrons and holes are collected at their respective electrodes,

generating a photocurrent and completing the photovoltaic circuit.
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The efficiency of this entire process is highly dependent on the energetic alignment of the

donor and acceptor materials, as well as the morphology of the blend film.
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Caption: Energy level diagram of a PTB7-Th:Ieico-4F organic solar cell.
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Quantitative Data Summary
The performance of organic solar cells incorporating Ieico-4F is highly dependent on the

choice of donor material, blend ratio, and fabrication conditions. The following tables

summarize key photovoltaic parameters and charge transport properties reported for Ieico-4F-

based devices.

Table 1: Photovoltaic Performance of Ieico-4F Based Organic Solar Cells

Donor
Material

Device
Architectur
e

Open-
Circuit
Voltage
(VOC) [V]

Short-
Circuit
Current
Density
(JSC)
[mA/cm2]

Fill Factor
(FF) [%]

Power
Conversion
Efficiency
(PCE) [%]

PTB7-Th

ITO/ZnO/PTB

7-Th:Ieico-

4F/MoOx/Ag

0.71 27.3 66 12.8

PTB7-Th

(ternary with

BIT-4F-T)

ITO/ZnO/PTB

7-Th:BIT-4F-

T:Ieico-

4F/MoOx/Ag

- - - 14.0[1]

PTB7-Th

(ternary with

PC71BM)

ITO/ZnO/PTB

7-

Th:PC71BM:I

eico-

4F/MoOx/Ag

- - - 9.8[2]

P3HT

(ternary with

PC71BM)

- - - - -

Note: Data is compiled from various sources and represents optimized device performance. "-"

indicates data not available in the cited sources.

Table 2: Charge Transport Properties of Ieico-4F

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body#ieico-4f-a-technical-guide-for-advanced-photovoltaic-research
https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body#ieico-4f-a-technical-guide-for-advanced-photovoltaic-research
https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body#ieico-4f-a-technical-guide-for-advanced-photovoltaic-research
https://www.ossila.com/products/ieico-4f
https://www.researchgate.net/publication/368281719_Depressed_carrier_recombination_for_organic_solar_cells_by_doping_IEICO-4F_molecule
https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body#ieico-4f-a-technical-guide-for-advanced-photovoltaic-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13400239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Measurement Technique

Electron Mobility (µe) 8.1 x 10-4 cm2V-1s-1
Space-Charge-Limited Current

(SCLC)

Hole Mobility (µh) - -

Note: Mobility values can vary depending on the film processing and measurement conditions.

Experimental Protocols
This section provides a detailed methodology for the fabrication and characterization of a

standard inverted organic solar cell using a PTB7-Th:Ieico-4F active layer.
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Caption: Experimental workflow for Ieico-4F based organic solar cell fabrication.

Materials and Reagents
Substrate: Indium Tin Oxide (ITO) coated glass

Electron Transport Layer (ETL): Zinc Oxide (ZnO) nanoparticle solution
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Donor Polymer: PTB7-Th (Poly[[4,8-bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']dithiophene-2,6-

diyl][3-fluoro-2-[(2-ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]])

Acceptor: Ieico-4F

Hole Transport Layer (HTL): Molybdenum(VI) oxide (MoO3)

Cathode: Silver (Ag)

Solvent: Chlorobenzene (CB)

Cleaning Solvents: Deionized water, acetone, isopropanol (IPA)

Device Fabrication Procedure
ITO Substrate Cleaning:

The ITO-coated glass substrates are sequentially cleaned in an ultrasonic bath with

detergent, deionized water, acetone, and isopropanol for 15 minutes each.

The cleaned substrates are then dried with a nitrogen gun.

Finally, the substrates are treated with UV-ozone for 15 minutes to improve the surface

wettability and work function.

ZnO Electron Transport Layer Deposition:

A solution of ZnO nanoparticles is spin-coated onto the cleaned ITO substrates.

The substrates are then annealed at a specified temperature (e.g., 200°C) for a certain

duration (e.g., 30 minutes) to form a uniform ZnO layer.[2]

Active Layer Preparation and Deposition:

A blend solution of PTB7-Th and Ieico-4F is prepared in chlorobenzene at a specific

concentration (e.g., 20 mg/mL) and donor:acceptor ratio (e.g., 1:1.5 by weight).

The solution is typically stirred overnight at an elevated temperature to ensure complete

dissolution.
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The active layer solution is then spin-coated onto the ZnO layer inside a nitrogen-filled

glovebox to prevent degradation from oxygen and moisture. The spin speed and time are

optimized to achieve the desired film thickness (e.g., 100 nm).[2]

MoO3 Hole Transport Layer and Ag Cathode Deposition:

A thin layer of MoO3 (e.g., 5-10 nm) is deposited on top of the active layer by thermal

evaporation under high vacuum.

Subsequently, a thicker layer of Ag (e.g., 100 nm) is deposited as the top electrode, also

via thermal evaporation.

Device Characterization
Current Density-Voltage (J-V) Characteristics: The photovoltaic performance of the

fabricated devices is measured under simulated AM 1.5G solar illumination (100 mW/cm2)

using a solar simulator. Key parameters such as VOC, JSC, FF, and PCE are extracted from

the J-V curves.

External Quantum Efficiency (EQE): EQE measurements are performed to determine the

ratio of collected charge carriers to incident photons at various wavelengths. This provides

insights into the spectral response of the solar cell and helps to verify the measured JSC.

Charge Carrier Mobility: The electron and hole mobilities of the active layer blend are

typically measured using the space-charge-limited current (SCLC) method with dedicated

single-carrier devices.

Morphology Characterization: The morphology of the PTB7-Th:Ieico-4F blend film is

investigated using techniques such as Atomic Force Microscopy (AFM) and Transmission

Electron Microscopy (TEM) to understand the phase separation and domain sizes, which are

crucial for efficient charge transport.

Conclusion
Ieico-4F stands out as a highly promising non-fullerene acceptor for organic photovoltaics due

to its strong near-infrared absorption and favorable electronic properties. The mechanism of

action within a solar cell relies on the efficient generation, separation, and transport of charge
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carriers at the interface with a suitable donor material. By carefully optimizing the device

architecture, blend morphology, and fabrication protocols, Ieico-4F has been instrumental in

achieving high power conversion efficiencies. The data and experimental guidelines presented

in this technical guide offer a solid foundation for researchers to further explore and enhance

the potential of Ieico-4F in advanced organic electronic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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